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Compound of Interest

Compound Name: CHPG Sodium salt

Cat. No.: B10787915

Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of (R,S)-2-Chloro-5-hydroxyphenylglycine (CHPG)

sodium salt, a selective agonist for the metabotropic glutamate receptor 5 (mGluR5). This

document outlines the mechanism of action, key quantitative data, and detailed protocols for in

vitro assays.

Introduction to CHPG and mGluR5
Metabotropic glutamate receptor 5 (mGluR5) is a G-protein coupled receptor (GPCR)

predominantly located postsynaptically in the central nervous system. It plays a crucial role in

modulating synaptic plasticity, learning, and memory, and is implicated in various neurological

and psychiatric disorders.[1][2] CHPG is a selective agonist for the mGluR5 receptor.[3][4][5] It

is a valuable pharmacological tool for investigating the physiological and pathological roles of

mGluR5. Unlike some agonists, CHPG is completely inactive at mGluR1a receptors, offering

selectivity within the Group I mGluR family. The sodium salt form of CHPG offers enhanced

water solubility.
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The following table summarizes the effective concentrations and key parameters of CHPG in

various experimental models.

Parameter
Cell Type /
Model

Value Application Reference

EC₅₀

CHO cells

expressing

mGluR5a

750 µM
Calcium

Mobilization

EC₅₀

Rat Superior

Cervical

Ganglion (SCG)

neurons

~60 µM
Calcium Current

Inhibition

Effective Conc.
Primary Cortical

Neurons (in vitro)
1 mM

Neuroprotection

Assay

Effective Conc.
BV2 Microglial

Cells (in vitro)
10-500 µM (24h)

Cell Viability

Assay

Effective Conc.
BV2 Microglial

Cells (in vitro)
0.5 mM (30 min) Apoptosis Assay

Effective Conc.

Cultured Rat

Astrocytes (in

vitro)

2 mM (10 min)
ERK

Phosphorylation

Effective Conc.

Rat Spinal

Dorsal Horn (ex

vivo)

100 µM
Electrophysiolog

y (IPSC)

Effective Dose Rat (in vivo)
250 nM (i.c.v.

injection)

Neuroprotection

(TBI model)

Effective Dose Rat (in vivo)
0.5-1.5 µmol

(i.c.v. injection)

Feeding

Behavior Study

Signaling Pathways Activated by CHPG
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Activation of mGluR5 by CHPG initiates several downstream signaling cascades. The

canonical pathway involves coupling to the Gαq protein, leading to the activation of

Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into

inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular

calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC).

Additionally, mGluR5 activation has been shown to stimulate the Extracellular signal-regulated

kinase (ERK) and Akt signaling pathways, which are critical for cell survival and

neuroprotection.
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Plasma Membrane

Cytosol

CHPG

mGluR5

 Binds

Gαq

 Activates

p-ERK

 Activates

p-Akt

 ActivatesPLC

 Activates

IP3 DAG

↑ [Ca²⁺]i

 Triggers Release

PKC

 Activates

Cellular Responses
(Neuroprotection, Plasticity)
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Preparation Experiment

Analysis

1. Plate Cells
in 96-well Plate

2. Load Cells
with Calcium Dye

3. Prepare CHPG
Serial Dilutions

4. Measure Baseline
Fluorescence

5. Inject CHPG &
Record Fluorescence

6. Calculate ΔF/F 7. Plot Dose-Response
Curve & Calculate EC₅₀

1. Cell Treatment
with CHPG

2. Cell Lysis &
Protein Quantification

3. SDS-PAGE
Separation

4. Western Blot
Transfer

5. Antibody Incubation
(p-ERK, total ERK)

6. Chemiluminescent
Detection

7. Densitometry
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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